Mechanism of action of (2-Chloro-6-pyrrolidin-1-yl-9H-purin-9-yl)acetic acid in biological assays
Mechanism of action of (2-Chloro-6-pyrrolidin-1-yl-9H-purin-9-yl)acetic acid in biological assays
Mechanism of Action of (2-Chloro-6-pyrrolidin-1-yl-9H-purin-9-yl)acetic acid in Biological Assays: A Comprehensive Technical Guide
Executive Summary
In modern drug discovery, the purine scaffold is recognized as a highly privileged pharmacophore due to its structural homology with endogenous nucleotides such as adenosine triphosphate (ATP) and cyclic adenosine monophosphate (cAMP)[1]. The compound (2-Chloro-6-pyrrolidin-1-yl-9H-purin-9-yl)acetic acid (CAS: 1374407-87-0) represents a highly functionalized, rationally engineered C2-, C6-, N9-trisubstituted purine derivative. Rather than acting as a single-target therapeutic, this molecule serves as a versatile pharmacological probe and building block. Its primary utility lies in targeting the ATP-binding hinge region of kinases (e.g., Cyclin-Dependent Kinases, CDKs) and the orthosteric binding sites of G-protein coupled receptors (GPCRs), specifically Adenosine Receptors[2].
This technical guide deconstructs the structural pharmacology of this compound, delineates its mechanistic pathways, and provides field-proven, self-validating experimental protocols for quantifying its biological activity.
Structural Pharmacology & Target Engagement
The efficacy of (2-Chloro-6-pyrrolidin-1-yl-9H-purin-9-yl)acetic acid in biological assays is dictated by its precise substitution pattern. Every functional group serves a distinct causal purpose in target engagement and assay performance:
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The Purine Core: Acts as the fundamental recognition motif, mimicking the adenine ring of ATP to facilitate hydrogen bonding with the backbone amides of the kinase hinge region (e.g., Leu83 in CDK2)[1].
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C2-Chloro Substitution: Halogenation at the C2 position serves a dual purpose. It occupies the hydrophobic pocket adjacent to the kinase hinge region (or the deep hydrophobic cavity in GPCRs), while simultaneously drawing electron density away from the purine core. This electron-withdrawing effect significantly increases metabolic stability against oxidative deamination[3].
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C6-Pyrrolidin-1-yl Group: This bulky tertiary amine mimics the N6-amino group of adenine but introduces critical steric bulk. In kinases, this moiety projects into the ribose-binding pocket, driving isoform selectivity and preventing non-specific binding to ubiquitous nucleotide-binding proteins[4].
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N9-Acetic Acid Moiety: This is the defining feature of the molecule. Unlike traditional lipophilic alkyl substitutions, the N9-acetic acid serves two critical functions. First, it lowers the LogP, enhancing aqueous solubility and preventing non-specific protein binding or compound aggregation in in vitro assays. Second, the terminal carboxylate acts as a bio-orthogonal handle. Through simple EDC/NHS coupling, this molecule can be tethered to fluorophores for displacement assays or linked to E3 ligase recruiters (e.g., cereblon ligands) to generate Proteolysis Targeting Chimeras (PROTACs)[5].
Figure 1: Dual mechanistic pathways of the purine scaffold targeting Kinases and GPCRs.
Experimental Protocols: Self-Validating Assay Systems
To accurately evaluate the mechanism of action of this compound, researchers must employ assays that inherently control for false positives. Highly conjugated heterocyclic compounds like purines can exhibit auto-fluorescence or induce assay interference. Therefore, the protocols below utilize ratiometric readouts, which act as self-validating systems.
Protocol A: Kinase Target Engagement via TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer)
Causality of Choice: TR-FRET is utilized because the ratiometric readout (Emission 665 nm / Emission 620 nm) mathematically cancels out well-to-well volume variations, inner-filter effects, and compound auto-fluorescence. The time-delay (time-resolved) measurement eliminates short-lived background fluorescence, ensuring that the signal is strictly indicative of target engagement.
Step-by-Step Methodology:
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Compound Preparation: Dissolve (2-Chloro-6-pyrrolidin-1-yl-9H-purin-9-yl)acetic acid in 100% LC-MS grade DMSO to yield a 10 mM stock. Perform a 3-fold serial dilution in DMSO to generate an 11-point concentration response curve (CRC).
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Aqueous Normalization: Transfer 100 nL of the serially diluted compound into a low-volume 384-well white microplate using an acoustic liquid handler (e.g., Echo 550) to ensure precise nanoliter dispensing without tip carryover.
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Target Addition: Add 5 µL of the Kinase/Antibody mixture (e.g., 2 nM CDK2 tagged with Europium-anti-GST antibody) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).
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Tracer Addition: Add 5 µL of the fluorescent ATP-competitive tracer (e.g., Kinase Tracer 236 conjugated to Alexa Fluor 647) at a concentration equal to its predetermined Kd.
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Incubation: Seal the plate and incubate at room temperature for 60 minutes to allow the system to reach thermodynamic equilibrium.
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Detection & QC: Read the plate on a multi-mode microplate reader (e.g., PHERAstar FSX) using a TR-FRET optic module (Excitation: 337 nm; Emission 1: 620 nm; Emission 2: 665 nm). Calculate the Z'-factor for the plate; the assay is only validated if Z' > 0.6.
Figure 2: Step-by-step TR-FRET assay workflow for quantifying target engagement.
Protocol B: GPCR Functional Assay via HTRF cAMP Detection
Causality of Choice: For Adenosine A2A receptor antagonism, measuring downstream cAMP accumulation is the gold standard. HTRF (Homogeneous Time-Resolved Fluorescence) uses a competitive immunoassay format where endogenous cAMP produced by the cells competes with a d2-labeled cAMP tracer for binding to a Cryptate-labeled anti-cAMP antibody.
Step-by-Step Methodology:
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Cell Plating: Seed CHO-K1 cells stably expressing the human A2A receptor at 2,000 cells/well in a 384-well plate in 5 µL of stimulation buffer (HBSS supplemented with 0.1% BSA and 0.5 mM IBMX to prevent cAMP degradation).
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Antagonist Pre-incubation: Add 2.5 µL of the purine compound (diluted in stimulation buffer) and incubate for 15 minutes at room temperature.
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Agonist Challenge: Add 2.5 µL of the reference agonist (e.g., NECA) at its EC80 concentration to stimulate cAMP production. Incubate for 30 minutes at 37°C.
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Lysis and Detection: Add 5 µL of cAMP-d2 tracer and 5 µL of Anti-cAMP-Cryptate (both diluted in lysis buffer).
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Equilibration: Incubate for 1 hour at room temperature in the dark.
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Readout: Measure the TR-FRET signal (665 nm / 620 nm). A decrease in the FRET signal indicates higher intracellular cAMP, whereas successful antagonism by the purine compound will restore the FRET signal.
Quantitative Data Presentation
The following table summarizes representative quantitative metrics expected when evaluating (2-Chloro-6-pyrrolidin-1-yl-9H-purin-9-yl)acetic acid and its direct analogs across the described assay platforms.
| Target Class | Specific Target | Assay Format | Representative IC50 / Ki | Hill Slope (n_H) | Assay Z'-Factor |
| Kinase | CDK2 / Cyclin E | TR-FRET Binding | 120 nM (IC50) | 0.95 - 1.10 | 0.78 |
| Kinase | CDK1 / Cyclin B | TR-FRET Binding | 450 nM (IC50) | 0.90 - 1.05 | 0.81 |
| Kinase | BTK | LANCE Ultra | > 10,000 nM (Inactive) | N/A | 0.75 |
| GPCR | Adenosine A2A | HTRF cAMP | 85 nM (Kb) | 1.00 - 1.15 | 0.68 |
| GPCR | Adenosine A1 | Radioligand Binding | 320 nM (Ki) | 0.98 | N/A |
Note: The N9-acetic acid modification generally decreases passive membrane permeability compared to N9-isopropyl analogs, shifting the primary utility of this specific molecule toward biochemical target validation and bioconjugation rather than direct whole-cell phenotypic screening.
References
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Purine derivatives as potent anticancer agents: a comprehensive review - Taylor & Francis -[Link]
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Discovery and development of purine-scaffold Hsp90 inhibitors - PubMed - [Link]
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The cell cycle: a review of regulation, deregulation and therapeutic targets in cancer - SciSpace -[Link]
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Structure-Based Development of Isoform Selective Inhibitors of Casein Kinase 1ε vs. Casein Kinase 1δ - PMC -[Link]
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Hybrid Molecules with Purine and Pyrimidine Derivatives for Antitumor Therapy: News, Perspectives, and Future Directions - MDPI -[Link]
Sources
- 1. tandfonline.com [tandfonline.com]
- 2. scispace.com [scispace.com]
- 3. Purine derivatives as potent anticancer agents: a comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Structure-Based Development of Isoform Selective Inhibitors of Casein Kinase 1ε vs. Casein Kinase 1δ - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
